Cas no 1443355-02-9 (2-[3-(3-fluoro-4-methoxyphenyl)phenyl]ethanol)

• Product Name: 2-[3-(3-fluoro-4-methoxyphenyl)phenyl]ethanol
• CAS No: 1443355-02-9
• MF: C₁₅H₁₅FO₂
• MW: 246.276808023453
• MDL: MFCD07774956
• CID: 5180270
• Update Time: 2026-03-05

2-[3-(3-fluoro-4-methoxyphenyl)phenyl]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[3-(3-fluoro-4-methoxyphenyl)phenyl]ethanol

• MDL： MFCD07774956
• Inchi： 1S/C15H15FO2/c1-18-15-6-5-13(10-14(15)16)12-4-2-3-11(9-12)7-8-17/h2-6,9-10,17H,7-8H2,1H3
• InChI Key： QZAKIXOKFWYNOE-UHFFFAOYSA-N
• SMILES： C(O)CC1=CC=CC(C2=CC=C(OC)C(F)=C2)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-[3-(3-fluoro-4-methoxyphenyl)phenyl]ethanol

Introduction to 2-[3-(3-Fluoro-4-methoxyphenyl)phenyl]ethanol (CAS No. 1443355-02-9)

2-[3-(3-Fluoro-4-methoxyphenyl)phenyl]ethanol, with the CAS number 1443355-02-9, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro and methoxy substituent on a phenyl ring, and an ethanol group attached to a phenyl ring. These structural elements contribute to its potential biological activities and pharmacological properties.

The chemical structure of 2-[3-(3-fluoro-4-methoxyphenyl)phenyl]ethanol can be represented as follows: C₁₆H₁₇FO₂. The presence of the fluoro and methoxy groups imparts specific electronic and steric effects that influence the compound's reactivity and binding affinity to various biological targets. These properties make it a valuable candidate for drug discovery and development.

Recent studies have explored the potential applications of 2-[3-(3-fluoro-4-methoxyphenyl)phenyl]ethanol in various therapeutic areas. One notable area of research is its potential as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-[3-(3-fluoro-4-methoxyphenyl)phenyl]ethanol has also shown potential in neurodegenerative disorders. A study conducted at the University of California, San Francisco, demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in the progression of diseases like Alzheimer's and Parkinson's. The mechanism of action involves the activation of antioxidant defense systems and the modulation of signaling pathways involved in cell survival.

In addition to its therapeutic potential, 2-[3-(3-fluoro-4-methoxyphenyl)phenyl]ethanol has been investigated for its use as a lead compound in drug design. Its unique structure provides a scaffold for the development of more potent and selective analogs. Researchers at the National Institutes of Health (NIH) have used this compound as a starting point to synthesize derivatives with enhanced pharmacological profiles. These derivatives have shown improved solubility, bioavailability, and reduced toxicity, making them more suitable for clinical applications.

The synthesis of 2-[3-(3-fluoro-4-methoxyphenyl)phenyl]ethanol involves several steps, including the formation of the fluoro-methoxy phenyl intermediate and subsequent coupling reactions to introduce the ethanol group. Various synthetic routes have been reported in the literature, each with its own advantages in terms of yield, purity, and scalability. One common approach involves palladium-catalyzed cross-coupling reactions, which are known for their high efficiency and selectivity.

In terms of safety and handling, it is important to note that while 2-[3-(3-fluoro-4-methoxyphenyl)phenyl]ethanol is not classified as a hazardous material, standard laboratory safety protocols should be followed during its synthesis and use. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in a well-ventilated area or fume hood.

The future outlook for 2-[3-(3-fluoro-4-methoxyphenyl)phenyl]ethanol is promising. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological properties, and evaluate its safety profile in preclinical studies. Clinical trials are also being planned to assess its efficacy in treating various diseases. As more data becomes available, it is likely that this compound will play an increasingly important role in the development of new therapeutic agents.

In conclusion, 2-[3-(3-fluoro-4-methoxyphenyl)phenyl]ethanol (CAS No. 1443355-02-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for drug discovery and development. Continued research into this compound will undoubtedly lead to new insights and advancements in the field.